Cas no 57653-35-7 (O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate)

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate structure

57653-35-7 structure

Product Name:O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate

CAS No:57653-35-7

Molecular Formula:C₁₄H₁₇NO₅

Molecular Weight:279.28848

MDL:MFCD09954934

CID:1011710

PubChem ID:329762597

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

- N-Cbz-cis-4-Hydroxy-L-proline methyl ester
- (2S,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- 1-O-benzyl 2-O-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
- CBZ-CIS-HYP-OME (N-CBZ-CIS-4-HYDROXY-L-PROLINE METHYL ESTER)
- O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
- 1-BENZYL 2-METHYL (2S,4S)-4-HYDROXYPYRROLIDINE-1,2-DICARBOXYLATE
- AKOS025146558
- CS-0048816
- 1-benzyl 2-methyl(2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
- (2S,4S)-1-(Benzyloxycarbonyl)-2-(methoxycarbonyl)-4-hydroxypyrrolidine
- A869625
- 57653-35-7
- MFCD09954934
- cis-N-Carbobenzyloxy-4-hydroxy-L-proline, methyl ester
- N-Carbobenzyloxy-cis-4-hydroxy-L-proline, methyl ester
- DB-199400
- (2S,4S)-1-Benzyl2-methyl4-hydroxypyrrolidine-1,2-dicarboxylate
- SCHEMBL1448027
- AU-004/43510498
- 1-benzyl 2-methyl 4-hydroxy-1,2-pyrrolidinedicarboxylate
- DS-8948
- (cis)-1-benzyloxycarbonyl-4-hydroxy-L-proline, methyl ester
- EN300-7070691
- N-Cbz-cis-4-Hydroxy-L-proline methyl ester, 97%
- 1-CBZ-CIS-4-HYDROXY-L-PROLINE METHYL ESTER
- N-benzyloxycarbonyl-4-hydroxy-L-cis-proline methyl ester
- VVKAGQHUUDRPOI-RYUDHWBXSA-N
- CIS-ZHPROME
- +Expand
- MDL： MFCD09954934
- InChIKey： VVKAGQHUUDRPOI-RYUDHWBXSA-N
- Inchi： InChI=1S/C14H17NO5/c1-19-13(17)12-7-11(16)8-15(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12,16H,7-9H2,1H3/t11-,12-/m0/s1
- SMILES： O=C(OC)[C@H]1N(C(OCC2=CC=CC=C2)=O)C[C@@H](O)C1

Computed Properties

Exact Mass: 279.11067264g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 279.11067264g/mol
Heavy Atom Count: 20
Complexity: 354
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Boiling Point: 422.8±45.0°C at 760 mmHg
Melting Point: 80-85 °C

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG77890-1g	N-Cbz-cis-4-hydroxy-l-proline methyl ester	57653-35-7	95%	1g	$18.00	2024-04-19
Aaron	AR00EJWU-250mg	CIS-ZHPROME	57653-35-7	97%	250mg	$8.00
abcr	AB453409-5 g	N-Cbz-cis-4-hydroxy-L-proline methyl ester; .	57653-35-7		5g	€173.90	2023-07-18
Alichem	A109007141-10g	(2S,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	57653-35-7	95%	10g	$242.40	2023-09-01
Ambeed	A141790-1g	(2S,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	57653-35-7	97%	1g	$16.0
Chemenu	CM108241-25g	n-cbz-cis-4-hydroxy-l-proline methyl ester	57653-35-7	97%	25g	$275
Crysdot LLC	CD21005734-10g	(2S,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	57653-35-7	95+%	10g	$158	2024-07-18
Enamine	EN300-7070691-0.05g	1-benzyl 2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate	57653-35-7		0.05g	$64.0
eNovation Chemicals LLC	D494995-5G	O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate	57653-35-7	97%	5G	$100	2022-09-07
TRC	C227565-100mg	N-Cbz-cis-4-hydroxy-l-proline methyl ester	57653-35-7		100mg	$ 64.00	2023-04-18

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Synthesis

Synthetic Circuit 1

16217-15-5

57653-35-7

95687-41-5

64187-48-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran , Water

Reference

: Carboxy mediated stereoselective reduction of ketones with sodium triacetoxyborohydride: synthesis of novel 3,4-fused tetrahydropyran and tetrahydrofuran prolines

Liu, Yi-Tsung; Wong, Jesse K.; Tao, Meng; Osterman, Rebecca; Sannigrahi, Mousumi; et al, Tetrahedron Letters, 2004, 45(32), 6097-6100

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Raw materials

(S)-1-Benzyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxylate

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Preparation Products

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Suppliers

CHENG DOU CHUANG KE CHENG Biotechnology Co., Ltd.

Audited Supplier

(CAS:57653-35-7)

MR./MRS.:FENG LI

Phone:15928581901

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:57653-35-7)

MR./MRS.:A LA DING

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:57653-35-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Related Literature

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3. Single photon transient hot electron ionization of C60

Phys. Chem. Chem. Phys., 2017,19, 19699-19706
4. Selective fluorimetric recognition of dihydrogen phosphate over chloride anions by a novel ruthenium(II) bipyridyl receptor complex

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5. Antioxidant activity of yeast mannans and their growth-promoting effect on Lactobacillus strains†

Yong Wang,Chongyu Shen,Kai Huo,Di Cai,Guoqun Zhao Food Funct., 2021,12, 10423-10431
6. Heterocyclic polyfluoro-compounds. Part XVII. Ethanolysis of perfluoro-(2-methyl-2H-azirine)

J. Chem. Soc. C, 1969, 2598-2600
7. Potassium trimethylsilanolate induced cleavage of 1,3-oxazolidin-2- and 5-ones, and application to the synthesis of (R)-salmeterol

Diane M. Coe,Rossana Perciaccante,Panayiotis A. Procopiou Org. Biomol. Chem., 2003,1, 1106-1111
8. Electronic structure of twisted and planar rubrene molecules: a density functional study†

T. Mukherjee,Sumona Sinha Phys. Chem. Chem. Phys., 2018,20, 18623-18629
9. Selective hydrogenation of 5-hydroxymethylfurfural to 2,5-bis-(hydroxymethyl)furan using Pt/MCM-41 in an aqueous medium: a simple approach†

Maya Chatterjee,Takayuki Ishizaka Green Chem., 2014,16, 4734-4739
10. Fission of tertiary phosphites through reaction with hexacarbonylbis-π-cyclopentadienyldimolybdenum

J. Chem. Soc. D, 1970, 547-548

57653-35-7 (O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:57653-35-7)O1-benzyl O2-methyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate

Purity:99%

Quantity:100g

Price($):440.0